Cas no 946243-28-3 (benzyl 5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: benzyl 5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 946243-28-3
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 5443325
• Update Time: 2025-06-08

benzyl 5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• BVSPHEQLYPCYJA-UHFFFAOYSA-N
• benzyl 5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C18H17N3O2S/c1-13-17(18(22)23-12-14-7-4-3-5-8-14)19-20-21(13)15-9-6-10-16(11-15)24-2/h3-11H,12H2,1-2H3
• InChI Key： BVSPHEQLYPCYJA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(SC)=C2)C(C)=C(C(OCC2=CC=CC=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on benzyl 5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxylate

Benzyl 5-Methyl-1-3-(Methylsulfanyl)phenyl-1H-1,2,3-Triazole-4-Carboxylate (CAS No. 946243-28-3)

Benzyl 5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 946243-28-3) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique triazole core and the presence of a benzyl ester group, which contribute to its chemical stability and reactivity. The methylsulfanyl substituent further enhances its biological activity and solubility properties, making it an attractive candidate for drug development and other advanced research areas.

The triazole ring is a well-known motif in medicinal chemistry due to its broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the benzyl ester group in benzyl 5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxylate adds an additional layer of complexity and functionality, which can be exploited for the design of novel therapeutics. Recent studies have highlighted the importance of triazole-based compounds in the development of new drugs for various diseases, including cancer and neurodegenerative disorders.

In the context of drug discovery, benzyl 5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxylate has shown promising results in preclinical studies. Its ability to modulate specific biological pathways and targets has been extensively investigated. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in cancer cell proliferation. This makes it a valuable lead compound for further optimization and development into a potential therapeutic agent.

The synthesis of benzyl 5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxylate involves a series of well-established chemical reactions, including copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is a key step in the formation of the triazole ring. This reaction is highly efficient and can be performed under mild conditions, making it suitable for large-scale production. The use of methylsulfanyl groups in organic synthesis is also well-documented, as they can be easily introduced and manipulated to achieve desired chemical transformations.

From a pharmacological perspective, benzyl 5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxylate has been evaluated for its safety and efficacy in various models. Preclinical studies have shown that it exhibits good pharmacokinetic properties, including favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its intended target site within the body and exert its therapeutic effects.

Furthermore, the toxicological profile of benzyl 5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxylate has been thoroughly investigated to ensure its safety for human use. In vitro and in vivo studies have demonstrated that it has low toxicity at therapeutic concentrations, which is a critical factor for drug development. The compound's low toxicity is attributed to its well-balanced chemical structure and the presence of functional groups that do not pose significant health risks.

In addition to its potential as a therapeutic agent, benzyl 5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxylate has also found applications in other areas of chemistry and materials science. For example, it can be used as a building block for the synthesis of more complex molecules with tailored properties. The triazole moiety provides a robust platform for further functionalization and modification, making it an attractive starting material for researchers working on advanced materials and polymers.

The ongoing research on benzyl 5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxylate continues to uncover new insights into its potential applications. Recent advancements in computational chemistry have enabled scientists to model the interactions between this compound and various biological targets with high accuracy. These computational studies provide valuable information that can guide the design of more effective derivatives with enhanced therapeutic properties.

In conclusion, benzyl 5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 946243-28-3) is a promising compound with a wide range of potential applications in both pharmaceutical and materials science research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutics or advanced materials. As research in this area continues to advance, it is likely that new opportunities will emerge for the utilization of this versatile compound.